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Compound of Interest

Compound Name: Potassium azeloyl diglycinate

Cat. No.: B1260198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth exploration of the synthesis, reaction mechanism, and key

biological pathways associated with Potassium Azeloyl Diglycinate (PAD). A derivative of

azelaic acid and glycine, PAD offers enhanced solubility and formulation stability, making it a

molecule of significant interest for dermatological and cosmetic applications.

Synthesis Pathway
The synthesis of Potassium Azeloyl Diglycinate is a multi-step process that begins with

azelaic acid. The primary method involves three core stages: the conversion of azelaic acid to

its more reactive acid chloride derivative, the subsequent reaction with the amino acid glycine,

and a final neutralization step to yield the potassium salt.[1]

The overall synthesis can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1260198#potassium-azeloyl-diglycinate-
synthesis-pathway-and-reaction-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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